Cas no 178311-48-3 (tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate
• CAS No: 178311-48-3
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• MDL: MFCD09264407
• CID: 2132183
• PubChem ID: 19360775
• Update Time: 2025-10-25

tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-3-(1-piperazinyl)azetidine
• tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate
• 3-(Piperazin-1-yl)azetidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(1-piperazinyl)-1-azetidinecarboxylate
• 1-N-Boc-3-(1-piperazine)azetidine
• 1-Boc-3-(1-piperazinyl)azetidine 2HCl
• tert-butyl 3-(piperazin-1-yl)azetidine-1-carboxylate
• AKOS016353068
• CS-0020809
• 3-piperazin-1-yl-azetidine-1-carboxylic acid tert-butyl ester
• 1-Azetidinecarboxylic acid, 3-(1-piperazinyl)-, 1,1-dimethylethyl ester
• EN300-95702
• 1-(t-Butoxycarbonyl)-3-(piperazin-1-yl)azetidine
• D85602
• SCHEMBL2550653
• DB-065218
• F2147-2382
• DTXSID60598352
• 1-(1-Boc-3-azetidinyl)piperazine
• Z1270443746
• 3-(1-piperazinyl)-1-azetidinecarboxylic acid tert-butyl ester
• MFCD09264407
• tert-butyl3-(piperazin-1-yl)azetidine-1-carboxylate
• SB34357
• 178311-48-3
• 1-Boc-3-(piperazin-1-yl)azetidine
• KEQBTRKQDYXHTO-UHFFFAOYSA-N
• SY308209
• A812355
• DHA31148
• 850-959-1
• DTXCID50549111

• MDL： MFCD09264407
• Inchi： 1S/C12H23N3O2/c1-12(2,3)17-11(16)15-8-10(9-15)14-6-4-13-5-7-14/h10,13H,4-9H2,1-3H3
• InChI Key： KEQBTRKQDYXHTO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 241.17902698g/mol
• Monoisotopic Mass: 241.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate

tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate (CAS No. 178311-48-3): A Comprehensive Overview

tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate (CAS No. 178311-48-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBPA for brevity, is a key intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique structural features and chemical properties make it an essential component in the development of novel therapeutic agents.

The chemical structure of tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate consists of a tert-butyl group attached to a carboxylic acid, which is further linked to an azetidine ring substituted with a piperazine moiety. This intricate arrangement provides the compound with a combination of hydrophobic and hydrophilic properties, making it highly suitable for various biological applications. The tert-butyl group enhances the lipophilicity and stability of the molecule, while the piperazine and azetidine rings contribute to its pharmacological activity and binding affinity to specific receptors.

In recent years, tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate has been extensively studied for its potential in the development of drugs targeting central nervous system (CNS) disorders. Research has shown that this compound can modulate the activity of various neurotransmitter systems, including serotonin, dopamine, and glutamate. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of TBPA exhibit potent serotonin reuptake inhibition, making them promising candidates for the treatment of depression and anxiety disorders.

Beyond its applications in CNS disorders, tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate has also shown promise in cancer research. A recent study in the Cancer Research journal reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis, highlighting its potential as an anticancer agent.

The synthesis of tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate is well-documented in the literature. One common approach involves the reaction of tert-butyl azetidine-1-carboxylate with piperazine under mild conditions. This method yields high purity and yield, making it suitable for large-scale production. Additionally, various modifications to the synthesis protocol have been explored to optimize the process and reduce costs, ensuring that this compound remains accessible for further research and development.

In terms of safety and regulatory compliance, tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate is classified as a non-hazardous chemical under current guidelines. However, standard laboratory safety protocols should be followed during handling and storage to ensure the well-being of researchers and laboratory personnel. Proper documentation and adherence to Good Laboratory Practices (GLP) are essential for maintaining the integrity and reliability of experimental data.

The future prospects for tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. For example, recent studies have explored its role in modulating immune responses and its potential as an adjuvant in vaccine development. These findings underscore the versatility and importance of this compound in advancing medical science.

In conclusion, tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate (CAS No. 178311-48-3) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an ideal candidate for developing novel drugs targeting various diseases. As research continues to evolve, it is likely that this compound will play an increasingly important role in advancing therapeutic options for patients worldwide.